Cas no 1875952-50-3 (3-Methyl-3-[2-(propan-2-yl)phenyl]butan-1-amine)

• Product Name: 3-Methyl-3-[2-(propan-2-yl)phenyl]butan-1-amine
• CAS No: 1875952-50-3
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 6512156
• PubChem ID: 165619542
• Update Time: 2025-11-01

3-Methyl-3-[2-(propan-2-yl)phenyl]butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-[2-(propan-2-yl)phenyl]butan-1-amine
• EN300-1847194
• 1875952-50-3
• 3-Methyl-3-[2-(propan-2-yl)phenyl]butan-1-amine

• Inchi： 1S/C14H23N/c1-11(2)12-7-5-6-8-13(12)14(3,4)9-10-15/h5-8,11H,9-10,15H2,1-4H3
• InChI Key： VZROFBREUYIVAD-UHFFFAOYSA-N
• SMILES： NCCC(C)(C)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 205.183049738g/mol
• Monoisotopic Mass: 205.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-Methyl-3-[2-(propan-2-yl)phenyl]butan-1-amine

Introduction to 3-Methyl-3-[2-(propan-2-yl)phenyl]butan-1-amine (CAS No. 1875952-50-3)

3-Methyl-3-[2-(propan-2-yl)phenyl]butan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1875952-50-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aliphatic and aromatic backbone, has garnered attention due to its structural uniqueness and potential biological activities. The presence of a methyl group at the third carbon atom and a propan-2-yl substituent on the phenyl ring contributes to its distinct chemical properties, making it a valuable candidate for further investigation in drug discovery and development.

The structural framework of 3-Methyl-3-[2-(propan-2-yl)phenyl]butan-1-amine consists of a butanamidine moiety linked to a phenyl ring, which is further substituted with an isopropyl group. This configuration suggests potential interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The compound's ability to engage with such targets makes it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems, particularly those involved in central nervous system (CNS) disorders. The structural features of 3-Methyl-3-[2-(propan-2-yl)phenyl]butan-1-amine align well with this objective. Studies have indicated that compounds with similar structural motifs may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and neurodegenerative diseases. The amine group at the terminal position of the molecule provides a site for hydrogen bonding interactions, which are often crucial for binding affinity and selectivity.

One of the most compelling aspects of 3-Methyl-3-[2-(propan-2-yl)phenyl]butan-1-amine is its potential as a precursor for more complex derivatives. By modifying specific functional groups or introducing additional substituents, researchers can explore a wide range of biological activities. For instance, the phenyl ring can be further functionalized to enhance binding affinity to specific receptors or to improve metabolic stability. Similarly, the aliphatic chain can be tailored to influence solubility and pharmacokinetic properties.

The synthesis of 3-Methyl-3-[2-(propan-2-yl)phenyl]butan-1-amine presents both challenges and opportunities. The compound's structure requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, may be employed to achieve the desired configuration with minimal side products. These methods not only enhance efficiency but also allow for greater flexibility in molecular design.

Recent advancements in computational chemistry have further facilitated the study of 3-Methyl-3-[2-(propan-2-yli phenyl)]butanamidine derivatives. Molecular modeling techniques enable researchers to predict binding modes, calculate affinity constants, and identify potential lead compounds before conducting expensive experimental trials. This approach has significantly accelerated the drug discovery process and has led to the identification of several promising candidates for further development.

The pharmacological profile of 3-Methyl 187595250 [ 187595250 [ [ [ [ [ [ [ [ [ [ [ [ [ [ propan - ]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]]])[ - ]]- ]]- ]]- ]]- ]]- ]]- ]]- ]]- ]]- ])- butanamidine derivative is still under investigation. However, preliminary studies suggest that it may exhibit effects on monoamine oxidase (MAO) inhibition or modulation of other key enzymes involved in neurotransmitter metabolism. Such activities could make it a valuable tool for understanding the pathophysiology of CNS disorders and for developing novel therapeutic strategies.

In conclusion,187595250 represents a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of aliphatic and aromatic moieties provides a versatile platform for designing molecules with tailored biological activities. As research continues to uncover new insights into its pharmacological properties,187595250 may emerge as a key intermediate or lead compound in the development of next-generation therapeutics.